Cas no 1067882-55-6 (2-Bromo-5-chloro-4-fluorobenzyl alcohol)

• Product Name: 2-Bromo-5-chloro-4-fluorobenzyl alcohol
• CAS No: 1067882-55-6
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• MDL: MFCD30297360
• CID: 5186082
• PubChem ID: 68614959
• Update Time: 2026-03-05

2-Bromo-5-chloro-4-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-fluorobenzyl alcohol
• (2-bromo-5-chloro-4-fluorophenyl)methanol
• AT29777
• (2-Bromo-5-chloro-4-fluoro-phenyl)-methanol
• DGFUFECBSFOYID-UHFFFAOYSA-N
• 1067882-55-6
• SCHEMBL3366563
• MFCD30297360

• MDL： MFCD30297360
• Inchi： 1S/C7H5BrClFO/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3H2
• InChI Key： DGFUFECBSFOYID-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CO)Cl)F

Computed Properties

• Exact Mass: 237.91963g/mol
• Monoisotopic Mass: 237.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-5-chloro-4-fluorobenzyl alcohol

2-Bromo-5-chloro-4-fluorobenzyl Alcohol: A Comprehensive Overview

2-Bromo-5-chloro-4-fluorobenzyl alcohol (CAS No. 1067882-55-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzyl alcohol backbone substituted with bromine, chlorine, and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinctive chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 2-bromo-5-chloro-4-fluorobenzyl alcohol involves a series of carefully controlled reactions, often utilizing halogenation techniques and selective substitution strategies. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to achieve high yields while minimizing byproducts.

One of the most notable applications of 2-bromo-5-chloro-4-fluorobenzyl alcohol is in the development of novel drug candidates. Its structure serves as a versatile platform for constructing bioactive molecules with potential anti-cancer, anti-inflammatory, and neuroprotective properties. For example, studies have shown that derivatives of this compound exhibit promising activity against various cancer cell lines by modulating key signaling pathways.

In the realm of agrochemicals, 2-bromo-5-chloro-4-fluorobenzyl alcohol has been utilized as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo nucleophilic substitution reactions facilitates the creation of compounds with enhanced efficacy and reduced environmental impact. Recent research has focused on optimizing these transformations to improve scalability and cost-effectiveness.

The electronic properties of 2-bromo-5-chloro-4-fluorobenzyl alcohol also make it an attractive candidate for applications in materials science. Its ability to act as a precursor for conducting polymers and advanced coatings has been explored in several studies. For instance, researchers have demonstrated that derivatives of this compound can enhance the electrical conductivity and mechanical stability of polymer blends used in electronic devices.

From a safety standpoint, 2-bromo-5-chloro-4-fluorobenzyl alcohol must be handled with care due to its reactive nature. Proper storage conditions and personal protective equipment are essential to ensure safe handling during synthesis and application processes. Regulatory guidelines emphasize the importance of adhering to best practices to minimize occupational exposure risks.

In conclusion, 2-bromo-5-chloro-4-fluorobenzyl alcohol (CAS No. 1067882-55-6) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple industries underscore its importance as a key intermediate in contemporary chemical synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing scientific and technological frontiers.